Cas no 7066-56-0 (2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide)

2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide structure
7066-56-0 structure
Product name:2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide
CAS No:7066-56-0
MF:C16H20N2O3S
MW:320.406602859497
CID:1745349
PubChem ID:5268876

2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide
    • 2-Amino-N-(4-hydroxy-5-isopropyl-2-methylphenyl)benzenesulfonamide
    • benzenesulfonamide, 2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-
    • 2-amino-N-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)benzenesulfonamide
    • DTXSID10414710
    • 7066-56-0
    • 2-Amino-N-[4-hydroxy-2-methyl-5-(propan-2-yl)phenyl]benzene-1-sulfonamide
    • AKOS002783870
    • Inchi: InChI=1S/C16H20N2O3S/c1-10(2)12-9-14(11(3)8-15(12)19)18-22(20,21)16-7-5-4-6-13(16)17/h4-10,18-19H,17H2,1-3H3
    • InChI Key: SPXZELRZSRBMAH-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1NS(=O)(=O)C2=CC=CC=C2N)C(C)C)O

Computed Properties

  • Exact Mass: 320.1196
  • Monoisotopic Mass: 320.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.304
  • Boiling Point: 501.9°C at 760 mmHg
  • Flash Point: 257.4°C
  • Refractive Index: 1.631
  • PSA: 92.42

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